Cas no 5766-67-6 (Acetonitrile,2,2',2'',2'''-(1,2-ethanediyldinitrilo)tetrakis-)

• Product Name: Acetonitrile,2,2',2'',2'''-(1,2-ethanediyldinitrilo)tetrakis-
• CAS No: 5766-67-6
• MF: C₁₀H₁₂N₆
• MW: 216.242480278015
• CID: 372415
• PubChem ID: 21984
• Update Time: 2025-04-19

Acetonitrile,2,2',2'',2'''-(1,2-ethanediyldinitrilo)tetrakis- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile,2,2',2'',2'''-(1,2-ethanediyldinitrilo)tetrakis-
• (ETHYLENEDINITRILO)TETRAACETONITRILE
• (ETHYLENEDINITRILO)TETRAACETONITRILE,PRACTICAL
• 2-[2-[bis(cyanomethyl)amino]ethyl-(cyanomethyl)amino]acetonitrile
• 1.2-Bis-(bis-cyanmethyl-amino)-aethan
• ACETONITRILE,(ETHYLENEDINITRILO)TETRA
• Aethandiyldiimino-tetra-acetonitril
• Aethylendiamin-N.N.N'.N'
• EDTN
• EINECS 227-290-3
• ethanediyldiimino-tetra-acetonitrile
• ethylenediamine-N,N,N',N'-tetraacetonitrile
• Ethylenediaminetetraacetonitrile
• N,N,N',N'-Tetracyanomethylethylenediamine
• N,N,N',N'-tetrakis(cyanomethyl)-1,2-ethylenediamine
• Tetrakis-N-cyanmethyl-aethylendiamin
• FT-0635843
• N,N',N'-Tetracyanomethylethylenediamine
• Q27286054
• CAS-5766-67-6
• NSC-49104
• AKOS024332894
• CHEMBL3183325
• N,N,N',N'-Tetracyanomethylaethylenediamin
• NCGC00255138-01
• ethylene diamine tetraacetonitrile
• Acetonitrile, 2,2',2'',2'''-(1,2-ethanediyldinitrilo)tetrakis-
• N,N,N',N'-Tetracyanomethylaethylenediamin [German]
• 2,2',2'',2'''-(ethane-1,2-diyldinitrilo)tetraacetonitrile
• Acetonitrile, (ethylenedi-nitrilo)tetra-
• 4-04-00-02453 (Beilstein Handbook Reference)
• Tox21_301865
• 2-({2-[bis(cyanomethyl)amino]ethyl}(cyanomethyl)amino)acetonitrile
• AI3-23663
• 5766-67-6
• DTXCID107603
• DTXSID9027603
• 2,2',2'',2'''-(ethane-1,2-diylbis(azanetriyl))tetraacetonitrile
• BRN 1711285
• EC 227-290-3
• NSC49104
• P31690404G
• SCHEMBL1997212
• NS00001713
• ACETONITRILE, (ETHYLENEDINITRILO)TETRA-
• Acetonitrile,2',2'',2'''-(1,2-ethanediyldinitrilo)tetrakis-
• WLN: NC1N1CN&2N1CN&1CN
• NSC 49104
• N,N',N'-Tetracyanomethylaethylenediamin
• UNII-P31690404G

• MDL： MFCD00019818
• Inchi： 1S/C10H12N6/c11-1-5-15(6-2-12)9-10-16(7-3-13)8-4-14/h5-10H2
• InChI Key： FDWRKVKXYZRYOD-UHFFFAOYSA-N
• SMILES： N(CC#N)(CC#N)CCN(CC#N)CC#N

Computed Properties

• Exact Mass: 216.11200
• Monoisotopic Mass: 216.11234441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.1257 (rough estimate)
• Melting Point: 132°C
• Boiling Point: 346.66°C (rough estimate)
• Refractive Index: 1.6100 (estimate)
• PSA: 101.64000
• LogP: -0.31528